Leukotriene B4 Ethanolamide
Leukotriene B4 Ethanolamide
LTB4 ethanol amide is a N-acylethanolamine.
Brand Name:
Vulcanchem
CAS No.:
877459-63-7
VCID:
VC21237437
InChI:
InChI=1S/C22H37NO4/c1-2-3-4-5-6-9-13-20(25)14-10-7-8-11-15-21(26)16-12-17-22(27)23-18-19-24/h6-11,14-15,20-21,24-26H,2-5,12-13,16-19H2,1H3,(H,23,27)/b8-7+,9-6-,14-10+,15-11-/t20-,21-/m1/s1
SMILES:
CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)NCCO)O)O
Molecular Formula:
C22H37NO4
Molecular Weight:
379.5 g/mol
Leukotriene B4 Ethanolamide
CAS No.: 877459-63-7
Cat. No.: VC21237437
Molecular Formula: C22H37NO4
Molecular Weight: 379.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | LTB4 ethanol amide is a N-acylethanolamine. |
|---|---|
| CAS No. | 877459-63-7 |
| Molecular Formula | C22H37NO4 |
| Molecular Weight | 379.5 g/mol |
| IUPAC Name | (5S,6Z,8E,10E,12R,14Z)-5,12-dihydroxy-N-(2-hydroxyethyl)icosa-6,8,10,14-tetraenamide |
| Standard InChI | InChI=1S/C22H37NO4/c1-2-3-4-5-6-9-13-20(25)14-10-7-8-11-15-21(26)16-12-17-22(27)23-18-19-24/h6-11,14-15,20-21,24-26H,2-5,12-13,16-19H2,1H3,(H,23,27)/b8-7+,9-6-,14-10+,15-11-/t20-,21-/m1/s1 |
| Standard InChI Key | DQLVVNIINUTUIU-XLFGVTECSA-N |
| Isomeric SMILES | CCCCC/C=C\C[C@H](/C=C/C=C/C=C\[C@H](CCCC(=O)NCCO)O)O |
| SMILES | CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)NCCO)O)O |
| Canonical SMILES | CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)NCCO)O)O |
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